Cas no 91298-74-7 ((1S)-2-Methoxy-1-phenylethylamine)

• Product Name: (1S)-2-Methoxy-1-phenylethylamine
• CAS No: 91298-74-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD01862273
• CID: 91036
• PubChem ID: 11768756
• Update Time: 2025-07-21

(1S)-2-Methoxy-1-phenylethylamine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methoxy-1-phenylethanamine
• (1S)-2-methoxy-1-phenylethanamine
• (S)-(+)-1-AMINO-1-PHENYL-2-METHOXYETHANE
• (S)-a-(Methoxymethyl)benzenemethanamine
• (αS)-α-(Methoxymethyl)benzenemethanamine (ACI)
• Benzenemethanamine, α-(methoxymethyl)-, (S)- (ZCI)
• (1S)-2-Methoxy-1-phenylethan-1-amine
• (1S)-2-Methoxy-1-phenylethylamine
• (S)-1-Phenyl-2-methoxyethylamine
• (S)-2-Methoxy-1-phenylethan-1-amine
• (S)-2-Methoxy-1-phenylethylamine
• L-Phenylglycinol methyl ether
• N12553
• AKOS016842759
• (S)-(+)-2-Methoxy-1-phenylethylamine
• BS-24834
• (1S)-2-Methoxy-1-phenyl-ethanamine
• CS-0138293
• DTXSID90472055
• (s)-phenylglycinol methyl ether
• EN300-6889890
• CMTDMIYJXVBUDX-SECBINFHSA-N
• SCHEMBL57799
• MFCD01862273
• 91298-74-7
• (S)-(+)-1-amino-1-phenyl-2-methoxyethane, AldrichCPR

• MDL： MFCD01862273
• Inchi： 1S/C9H13NO/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6,9H,7,10H2,1H3/t9-/m1/s1
• InChI Key： CMTDMIYJXVBUDX-SECBINFHSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(N)COC

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 230.2℃ at 760 mmHg
• Flash Point: 79.6°C
• Refractive Index: 1.523
• PSA: 35.25000
• LogP: 2.03310
• Sensitiveness: Air Sensitive

(1S)-2-Methoxy-1-phenylethylamine Security Information

• Hazardous Material transportation number：UN2735
• Hazard Category Code： 22-52
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Additional information on (1S)-2-Methoxy-1-phenylethylamine

Compound (1S)-2-Methoxy-1-phenylethylamine (CAS No. 91298-74-7): A Comprehensive Overview of Its Pharmacological Properties and Applications in Biomedical Research

(1S)-2-Methoxy-1-phenylethylamine, with the chemical identifier CAS No. 91298-74-7, is a chiral amine compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of phenethylamine derivatives, which are known for their structural similarity to neurotransmitters such as dopamine and serotonin. The unique stereochemistry of (1S)-2-Methoxy-1-phenylethylamine—characterized by the S configuration at the stereocenter—plays a critical role in its biological activity and selectivity. Recent studies have highlighted its potential in modulating neuroreceptor pathways and its application in drug development for neurological disorders.

The chemical structure of (1S)-2-Methoxy-1-phenylethylamine consists of a phenyl ring connected to an ethylamine chain with a methoxy group at the 2-position. This molecular framework allows for interactions with various biological targets, including monoamine transporters and G-protein-coupled receptors. The presence of the methoxy group contributes to the compound's hydrophobicity, which may influence its membrane permeability and cellular uptake. Structural analysis of (1S)-2-Methoxy-1-phenylethylamine has also revealed its potential as a scaffold for the design of novel pharmaceutical agents.

Recent advancements in pharmacological research have demonstrated the therapeutic potential of (1S)-2-Methoxy-1-phenylethylamine in modulating monoamine systems. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selective agonist activity at the serotonin receptor subtype 5-HT2A, which is implicated in mood regulation and neuroplasticity. This finding suggests its potential application in the treatment of psychiatric disorders such as depression and anxiety. Additionally, (1S)-2-Methoxy-1-phenylethylamine has been shown to interact with adenosine A2A receptors, which are targets for neuroprotective therapies in neurodegenerative diseases like Parkinson's.

The pharmacological properties of (1S)-2-Methoxy-1-phenylethylamine are further supported by its ability to modulate inflammatory responses. A 2024 study in Frontiers in Pharmacology highlighted its anti-inflammatory effects through the suppression of NF-κB signaling pathways. This mechanism is particularly relevant in the context of chronic inflammatory conditions and autoimmune diseases. The compound's capacity to inhibit pro-inflammatory cytokine production makes it a promising candidate for the development of anti-inflammatory drugs.

Moreover, the synthetic methodology for (1S)-2-Methoxy-1-phenylethylamine has been optimized to enhance its yield and purity. Researchers have employed asymmetric catalysis techniques using chiral auxiliaries to achieve the desired stereochemistry. This approach not only improves the efficiency of the synthesis but also reduces the environmental impact of the process. The development of scalable synthetic routes for (1S)-2-Methoxy-1-phenylethylamine is critical for its transition from a research compound to a potential therapeutic agent.

The application of (1S)-2-Methoxy-1-phenylethylamine extends beyond its direct pharmacological effects. In the context of drug discovery, this compound serves as a lead molecule for the design of more potent and selective derivatives. For instance, modifications to the methoxy group or the introduction of functional groups at the phenyl ring have been explored to enhance binding affinity to specific receptors. These efforts aim to address the limitations of existing drugs and improve therapeutic outcomes for patients.

Recent clinical studies have begun to evaluate the safety and efficacy of (1S)-2-Methoxy-1-phenylethylamine in preclinical models. A 2023 trial in Neuropharmacology demonstrated its neuroprotective effects in a mouse model of Alzheimer's disease. The compound was found to reduce beta-amyloid aggregation and improve cognitive function, suggesting its potential as a therapeutic agent for neurodegenerative disorders. However, further research is needed to confirm these findings in human trials.

The mechanism of action of (1S)-2-Methoxy-1-phenylethylamine is not fully understood, but it is believed to involve interactions with multiple signaling pathways. One hypothesis is that it acts as a selective agonist for adenosine A2A receptors, which are involved in modulating dopaminergic pathways. This dual action on both monoamine systems and adenosine receptors may explain its broad therapeutic potential. Further studies are required to elucidate the precise molecular targets and signaling mechanisms.

In addition to its therapeutic applications, (1S)-2-Methoxy-1-phenylethylamine has been studied for its role in neurodevelopmental processes. Research published in Developmental Neuroscience in 2022 suggested that this compound may influence the differentiation of neural progenitor cells. This finding raises the possibility of its use in regenerative medicine and the treatment of neurological injuries. However, the long-term effects of (1S)-2-Methoxy-1-phenylethylamine on cellular development require further investigation.

The pharmacokinetic profile of (1S)-2-Methoxy-1-phenylethylamine is another area of active research. Studies have shown that the compound has moderate blood-brain barrier permeability, which is essential for its effectiveness in neurological conditions. Its metabolism primarily occurs via cytochrome P450 enzymes, and its elimination half-life is estimated to be around 4-6 hours. These properties are critical for determining the dosing regimen and therapeutic window of the compound.

Despite its promising therapeutic potential, the use of (1S)-2-Methoxy-1-phenylethylamine is not without challenges. One major limitation is the potential for off-target effects, which could lead to unintended biological responses. Additionally, the toxicological profile of the compound requires thorough evaluation to ensure its safety in clinical applications. Researchers are working to address these concerns through structural modifications and the development of more selective derivatives.

In conclusion, (1S)-2-Methoxy-1-phenylethylamine represents a valuable compound in the field of biomedical research due to its unique chemical structure, pharmacological properties, and potential therapeutic applications. Ongoing studies continue to uncover its mechanisms of action and expand its utility in the treatment of various diseases. As research progresses, the compound may pave the way for the development of novel therapies with improved efficacy and safety profiles.